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Compound of Interest

Compound Name: Henicosan-11-ol

Cat. No.: B1329732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of

Henicosan-11-ol (CAS: 3381-26-8), a secondary fatty alcohol. The document details its

melting and boiling points, presents experimental methodologies for their determination, and

includes a logical workflow for these experimental processes. This information is critical for

professionals in research and drug development who require precise physicochemical data for

formulation, synthesis, and stability studies.

Quantitative Data Summary
The thermal properties of Henicosan-11-ol have been determined through both experimental

and computational methods. The following table summarizes the available data for its melting

and boiling points.

Thermal Property Value Data Type

Melting Point 67.5-76.5 °C Experimental[1]

71-72 °C Experimental[2][3]

Boiling Point 370.3 ± 10.0 °C Predicted[2][3]
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While specific experimental reports detailing the determination of the above values for

Henicosan-11-ol are not publicly available, standard established methods for determining the

melting and boiling points of organic compounds are applicable. The following are detailed

protocols based on common laboratory techniques.

Melting Point Determination (Capillary Method)
This method is based on the visual observation of the phase transition from solid to liquid of a

sample heated in a capillary tube.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of Henicosan-11-ol is placed on a clean, dry surface

and finely powdered using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

This process is repeated until a sample column of 2-3 mm is achieved.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus. The thermometer is inserted into its designated holder.

Approximate Melting Point Determination: A preliminary rapid heating is performed to get an

approximate melting point range.
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Accurate Melting Point Determination: A new sample is prepared and the apparatus is

allowed to cool. The sample is then heated at a slow, controlled rate (approximately 1-2 °C

per minute) as the temperature approaches the approximate melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.

Boiling Point Determination (Thiele Tube Method)
This micro-method is suitable for determining the boiling point of small quantities of a liquid.

Apparatus:

Thiele tube

Mineral oil or other suitable heating bath liquid

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Rubber band or wire for attachment

Bunsen burner or hot plate

Procedure:

Sample Preparation: Approximately 0.5 mL of Henicosan-11-ol is placed into the small test

tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end downwards.

Assembly: The test tube is attached to the thermometer using a rubber band, ensuring the

sample is level with the thermometer bulb.
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Heating: The assembly is placed in a Thiele tube containing mineral oil, ensuring the heat-

transfer arm is properly positioned for heating. The Thiele tube is heated gently at the side

arm.

Observation: As the temperature rises, air trapped in the capillary tube will escape as a slow

stream of bubbles. The heating is continued until a continuous and rapid stream of bubbles

emerges from the capillary tube.

Cooling and Data Recording: The heat source is removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the stream of bubbles stops and the liquid

just begins to be drawn into the capillary tube.

Visualized Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

thermal properties of a chemical compound like Henicosan-11-ol.
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Melting Point Determination Boiling Point Determination

Start: Obtain Henicosan-11-ol Sample

Prepare Sample:
Powder and pack into capillary tube

Setup Apparatus:
Insert capillary into heating block

Rapid Heating:
Determine approximate melting range

Slow Heating:
Heat at 1-2°C/min near melting point

Inform

Observe Phase Transition:
Solid to Liquid

Record Temperatures:
Start and end of melting

End: Melting Point Range Determined

Start: Obtain Henicosan-11-ol Sample

Prepare Sample:
Add to test tube with inverted capillary

Setup Apparatus:
Attach to thermometer and place in Thiele tube

Heat Gently:
Observe bubble stream

Identify Vigorous Bubbling

Remove Heat and Cool

Record Temperature:
Liquid enters capillary

End: Boiling Point Determined

Click to download full resolution via product page

Caption: Workflow for Thermal Property Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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